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Compound of Interest

Compound Name: Methyl D-cysteinate hydrochloride

Cat. No.: B15598826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl D-cysteinate hydrochloride, the methyl ester of the D-isomer of the amino acid

cysteine, is a versatile chiral building block with significant applications in organic synthesis,

medicinal chemistry, and drug development. Its unique structural features, including a

nucleophilic thiol group, a primary amine, and a carboxylic ester, make it a valuable precursor

for the synthesis of a wide range of biologically active molecules and complex chemical

entities. This technical guide provides an in-depth review of the synthesis, chemical properties,

reactivity, and biological significance of Methyl D-cysteinate hydrochloride, with a focus on

its emerging role in cellular signaling pathways. Detailed experimental protocols and structured

data presentations are included to facilitate its practical application in research and

development.

Chemical and Physical Properties
Methyl D-cysteinate hydrochloride is a white to off-white crystalline solid. Its fundamental

properties are summarized in the table below, compiled from various chemical suppliers and

databases.
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Property Value

CAS Number 70361-61-4

Molecular Formula C₄H₁₀ClNO₂S

Molecular Weight 171.65 g/mol

Appearance White to off-white crystalline powder

Melting Point 139-141 °C

Solubility Soluble in water and methanol.

Optical Rotation
Specific values vary depending on the solvent

and concentration.

Storage Conditions
Store in a cool, dry place, away from moisture

and oxidizing agents.

Synthesis of Methyl D-Cysteinate Hydrochloride
The most common and efficient method for the synthesis of Methyl D-cysteinate
hydrochloride is the Fischer esterification of D-cysteine hydrochloride monohydrate using

methanol in the presence of an acid catalyst, typically thionyl chloride or anhydrous hydrogen

chloride.

Experimental Protocol: Fischer Esterification using
Thionyl Chloride
This protocol is adapted from established methods for the esterification of amino acids.

Materials:

D-cysteine hydrochloride monohydrate

Methanol (anhydrous)

Thionyl chloride (SOCl₂)
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Diethyl ether (anhydrous)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Reflux condenser

Rotary evaporator

Büchner funnel and filter paper

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar, suspend D-cysteine

hydrochloride monohydrate in anhydrous methanol under a nitrogen atmosphere.

Cool the suspension in an ice bath.

Slowly add thionyl chloride (typically 2 equivalents) dropwise to the stirred suspension.

Caution: This reaction is exothermic and releases HCl gas. Perform this step in a well-

ventilated fume hood.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 12-24 hours. The suspension should gradually become a clear

solution.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, remove the methanol under reduced pressure using a rotary

evaporator.

To the resulting solid, add anhydrous diethyl ether to precipitate the product.

Collect the white crystalline solid by vacuum filtration using a Büchner funnel.
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Wash the crystals with a small amount of cold, anhydrous diethyl ether to remove any

residual impurities.

Dry the product under vacuum to obtain Methyl D-cysteinate hydrochloride.

Expected Yield: 90-98%

Synthesis Workflow
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Caption: Synthesis workflow for Methyl D-cysteinate hydrochloride.
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Reactivity and Chemical Transformations
The reactivity of Methyl D-cysteinate hydrochloride is primarily dictated by its three

functional groups: the thiol, the amine, and the methyl ester.

Thiol Group (-SH): The thiol group is highly nucleophilic and readily undergoes reactions with

a variety of electrophiles. This includes alkylation, acylation, and Michael additions to α,β-

unsaturated carbonyl compounds. The thiol can also be oxidized to form disulfides.

Amino Group (-NH₂): The primary amine is also nucleophilic and can participate in reactions

such as acylation, alkylation, and the formation of Schiff bases with aldehydes and ketones.

In peptide synthesis, this group is typically protected (e.g., with Fmoc or Boc) before the

carboxylic acid is activated for coupling.

Methyl Ester (-COOCH₃): The methyl ester can be hydrolyzed under acidic or basic

conditions to yield the corresponding carboxylic acid. It can also be converted to other esters

via transesterification or to amides by reaction with amines.

Biological Significance and Role in Signaling
Pathways
Recent research has unveiled the significant role of endogenous D-cysteine, the parent amino

acid of Methyl D-cysteinate hydrochloride, in mammalian physiology, particularly in the

nervous and endocrine systems. While direct studies on the methyl ester are less common, its

role as a cell-permeable derivative of D-cysteine makes these findings highly relevant.[1]

Regulation of Insulin Secretion
Endogenous D-cysteine, synthesized by the enzyme serine racemase (SR), has been

identified as a regulator of insulin secretion in the pancreas.[2][3][4][5] Studies have shown that

D-cysteine can inhibit glucose-stimulated insulin secretion.[3][4][5] The proposed signaling

pathway involves the following steps:

Inhibition of Adenylyl Cyclase: D-cysteine leads to a decrease in intracellular cyclic AMP

(cAMP) levels.[2][3][4]
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Reduced CREB Phosphorylation: The reduction in cAMP results in decreased

phosphorylation of the transcription factor CREB (cAMP response element-binding protein).

[2][3][4]

Decreased DNA Methyltransferase Activity: This leads to lower DNA methyltransferase

(DNMT) enzymatic activity.[2][3][4]

Hypomethylation of the Insulin Promoter: The reduced DNMT activity results in decreased

methylation of the Ins1 gene promoter.[2][3][4]

Altered Insulin Expression: This epigenetic modification ultimately modulates insulin gene

expression and secretion.

D-Cysteine Adenylyl Cyclaseinhibits cAMPproduces Protein Kinase Aactivates CREBphosphorylates p-CREB DNMT1regulates Ins1 Promotermethylates Insulin Secretionregulates
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Caption: D-Cysteine signaling pathway in pancreatic insulin secretion.

Neuronal Function and Neuroprotection
D-cysteine and its derivatives have been shown to play a role in the central nervous system.[1]

It is involved in the proliferation of neural progenitor cells and has demonstrated

neuroprotective effects.[6] One of the proposed mechanisms involves the generation of

hydrogen sulfide (H₂S), a known gasotransmitter with various physiological roles.[7]

In cerebellar Purkinje cells, D-cysteine is metabolized by D-amino acid oxidase (DAO) to

produce H₂S.[7] This H₂S then activates the transcription factor Nrf2 (Nuclear factor erythroid

2-related factor 2), which in turn upregulates the expression of antioxidant and cytoprotective

genes, and also enhances chaperone-mediated autophagy (CMA).[7]
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Caption: D-Cysteine signaling in neuronal cells via H₂S and Nrf2.

Applications in Drug Development and Research
Methyl D-cysteinate hydrochloride serves as a crucial starting material and intermediate in

several areas of pharmaceutical research and development.

Peptide Synthesis: It is a key component in the synthesis of peptides containing D-cysteine

residues. The thiol group allows for the formation of disulfide bridges, which are critical for
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the structure and function of many peptides and proteins. The D-configuration provides

resistance to enzymatic degradation, enhancing the in vivo stability of peptide-based drugs.

Chiral Synthesis: As an enantiomerically pure compound, it is a valuable chiral building block

for the asymmetric synthesis of complex molecules, including pharmaceuticals and

agrochemicals.

Drug Delivery: The esterification of D-cysteine to its methyl ester enhances its lipophilicity

and cell permeability, making it a useful tool for studying the intracellular effects of D-

cysteine.[1] This principle can be applied to the design of prodrugs to improve the delivery of

cysteine-containing therapeutics.

Precursor for Heterocyclic Compounds: The functional groups of Methyl D-cysteinate
hydrochloride allow for its use in the synthesis of various heterocyclic compounds, some of

which may possess interesting pharmacological properties.

Conclusion
Methyl D-cysteinate hydrochloride is a compound of significant interest to the scientific

community. Its straightforward synthesis, versatile reactivity, and the emerging understanding

of the biological roles of its parent amino acid, D-cysteine, position it as a valuable tool in both

fundamental research and applied drug discovery. The signaling pathways in which D-cysteine

is involved, particularly in insulin regulation and neuronal function, open new avenues for

therapeutic intervention. This technical guide provides a solid foundation for researchers and

drug development professionals to explore the full potential of Methyl D-cysteinate
hydrochloride in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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